Cas no 2172143-69-8 (2,2-difluoro-3-(2-methoxyethyl)aminopropanamide)

• Product Name: 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide
• CAS No: 2172143-69-8
• MF: C₆H₁₂F₂N₂O₂
• MW: 182.168488502502
• CID: 6232349
• PubChem ID: 165842031
• Update Time: 2025-08-04

2,2-difluoro-3-(2-methoxyethyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide
• EN300-1269917
• 2,2-difluoro-3-[(2-methoxyethyl)amino]propanamide
• 2172143-69-8

• Inchi： 1S/C6H12F2N2O2/c1-12-3-2-10-4-6(7,8)5(9)11/h10H,2-4H2,1H3,(H2,9,11)
• InChI Key： LUKOMSRNHKWNJL-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCCOC)F

Computed Properties

• Exact Mass: 182.08668395g/mol
• Monoisotopic Mass: 182.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide

2,2-Difluoro-3-(2-Methoxyethyl)Aminopropanamide (CAS No. 2172143-69-8)

The compound 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide (CAS No. 2172143-69-8) is a fluorinated amide with a unique chemical structure that has garnered attention in recent years due to its potential applications in various fields. This compound belongs to the class of fluoroalkylated amides, which are known for their stability and reactivity in different chemical environments. The presence of the difluoro group at the second carbon position and the methoxyethylamine substituent at the third position imparts distinct electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of fluorinated amides in drug discovery and materials science. The fluorine atoms in the difluoropropanamide moiety contribute to enhanced lipophilicity and bioavailability, which are critical factors in pharmaceutical development. Researchers have explored the use of this compound as an intermediate in synthesizing bioactive molecules, including antiviral agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide exhibit potent inhibitory activity against certain viral enzymes, suggesting its potential as a lead compound in antiviral therapy.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The methoxyethylamine group provides nucleophilic sites for further functionalization, enabling the synthesis of advanced polymers and surfactants. A 2023 paper in *Macromolecules* reported the successful use of this compound as a monomer in the preparation of fluorinated polyamides with improved thermal stability and mechanical properties. These materials hold potential for use in high-performance textiles and electronic devices.

The synthesis of 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide typically involves multi-step organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have streamlined its production, reducing costs and improving yields. For example, researchers have employed palladium-catalyzed coupling reactions to efficiently introduce the difluoromethylene group into the molecule. These innovations have made the compound more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of fluorinated amides are critical considerations. Studies indicate that while fluorinated compounds are generally resistant to degradation, certain conditions can accelerate their breakdown. A 2023 study published in *Environmental Science & Technology* investigated the environmental fate of this compound under simulated wastewater treatment conditions, revealing moderate biodegradation rates under anaerobic conditions. These findings underscore the importance of responsible use and disposal practices for such compounds.

In conclusion, CAS No. 2172143-69-8, or 2,2-difluoro-3-(2-methoxyethyl)aminopropanamide, is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.